Cas no 2229528-97-4 (4-{7-oxabicyclo2.2.1heptan-2-yl}oxane-4-carboxylic acid)

• Product Name: 4-{7-oxabicyclo2.2.1heptan-2-yl}oxane-4-carboxylic acid
• CAS No: 2229528-97-4
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 6479092
• PubChem ID: 165708908
• Update Time: 2025-06-14

4-{7-oxabicyclo2.2.1heptan-2-yl}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{7-oxabicyclo2.2.1heptan-2-yl}oxane-4-carboxylic acid
• 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-4-carboxylic acid
• EN300-1756210
• 2229528-97-4

• Inchi： 1S/C12H18O4/c13-11(14)12(3-5-15-6-4-12)9-7-8-1-2-10(9)16-8/h8-10H,1-7H2,(H,13,14)
• InChI Key： GBPKGAJAWVOIJU-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C2)C1(C(=O)O)CCOCC1

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8Ų

Additional information on 4-{7-oxabicyclo2.2.1heptan-2-yl}oxane-4-carboxylic acid

Exploring the Unique Properties and Applications of 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-4-carboxylic acid (CAS No. 2229528-97-4)

In the realm of organic chemistry, 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-4-carboxylic acid (CAS No. 2229528-97-4) stands out as a structurally intriguing compound with potential applications in pharmaceuticals, agrochemicals, and material science. This bicyclic ether-carboxylic acid hybrid combines the rigidity of a 7-oxabicyclo[2.2.1]heptane moiety with the versatility of an oxane-carboxylic acid functional group, making it a subject of growing interest among researchers.

The compound's unique molecular architecture has sparked discussions in scientific forums about its potential as a chiral building block for asymmetric synthesis. With the pharmaceutical industry's increasing focus on stereoselective drug development, compounds like 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-4-carboxylic acid offer valuable scaffolds for creating enantiomerically pure therapeutics. Recent searches on scientific databases reveal growing interest in "bicyclic ether derivatives in drug design" and "oxane-based pharmaceutical intermediates," highlighting the relevance of this compound.

From a synthetic chemistry perspective, the presence of both ether and carboxylic acid functionalities in CAS 2229528-97-4 allows for diverse chemical modifications. Researchers are particularly interested in its potential as a precursor for biodegradable polymers, aligning with current trends in sustainable material development. The compound's hydrogen bonding capacity and molecular rigidity make it an interesting candidate for creating novel supramolecular architectures, a hot topic in materials science circles.

In analytical chemistry, the chromatographic behavior of 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-4-carboxylic acid has become a subject of investigation due to its potential as a HPLC chiral selector. With the increasing demand for enantiomeric separation techniques, this compound's unique structure may offer new solutions for challenging separations. Laboratory supply searches show rising interest in "specialty carboxylic acids for analytical applications" and "chiral stationary phase precursors."

The physicochemical properties of CAS 2229528-97-4, including its solubility characteristics and thermal stability, are being studied for potential applications in formulation science. Its balanced lipophilicity profile makes it particularly interesting for drug delivery system development, a field experiencing rapid growth due to advances in targeted therapy approaches. Online discussions frequently mention "novel excipients for enhanced bioavailability" and "multifunctional pharmaceutical additives."

Recent patent literature reveals growing interest in 7-oxabicyclo[2.2.1]heptane derivatives for various applications, positioning 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-4-carboxylic acid as a potentially valuable intellectual property asset. The compound's structural features align well with current trends in fragment-based drug discovery, where medium-sized, rigid molecules are prized for their ability to explore protein binding sites effectively.

From an environmental chemistry perspective, researchers are examining the biodegradation pathways of oxane-containing compounds like CAS 2229528-97-4. This aligns with the chemical industry's increasing focus on green chemistry principles and sustainable synthetic routes. Search analytics show significant interest in "eco-friendly chemical intermediates" and "biodegradable specialty chemicals," reflecting broader market trends.

The spectroscopic characterization of 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-4-carboxylic acid presents interesting challenges and opportunities for analytical method development. Its complex NMR fingerprint and distinctive IR absorption patterns make it a useful compound for spectroscopic education and instrument calibration. Academic searches frequently include terms like "complex molecule spectral analysis" and "advanced structure elucidation techniques."

As research into bioactive natural product analogs continues to expand, CAS 2229528-97-4 offers a synthetic platform for developing compounds with potential biological activity. Its structural similarity to certain plant-derived metabolites makes it particularly interesting for phytochemical research and natural product-inspired drug discovery. These areas consistently rank high in scientific literature searches and funding priorities.

Looking forward, the development of scalable synthetic routes to 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-4-carboxylic acid remains an important challenge for process chemistry researchers. Optimization of its production could significantly impact its availability for various applications. Industrial chemistry forums show growing discussions about "cost-effective synthesis of complex intermediates" and "process intensification strategies," indicating the practical importance of such developments.